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Compound of Interest

Compound Name: Molybdenumhexacarbonyl!

Cat. No.: B083779

A deep dive into the late 19th and early 20th-century chemistry that brought molybdenum
hexacarbonyl to light, this guide offers researchers, scientists, and drug development
professionals a thorough understanding of the compound's discovery and early
characterization. We detail the initial synthesis by Paul Schitzenberger in 1891 and the
subsequent, more comprehensive work of Walter Hieber and E. Romberg in 1935, providing
insight into the foundational experimental techniques and quantitative data that shaped our
understanding of this versatile molecule.

Discovery and First Synthesis: The Work of
Schiitzenberger (1891)

Molybdenum hexacarbonyl, Mo(CO)s, a coordination complex featuring a central molybdenum
atom bonded to six carbon monoxide ligands, was first synthesized by the French chemist Paul
Schitzenberger in 1891. His pioneering work, published in the Comptes Rendus, marked the
advent of molybdenum carbonyl chemistry.

Experimental Protocol of Schiitzenberger

Schitzenberger's method involved the reaction of molybdenum chlorides with carbon
monoxide gas. While his original publication lacks the detailed step-by-step procedural format
of modern chemical literature, the core of his experimental approach can be summarized as
follows:

Objective: To prepare a compound of molybdenum and carbon monoxide.
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Apparatus: A sealed tube apparatus capable of withstanding moderate pressure and
temperature.

Reactants:

e Anhydrous molybdenum chloride (likely a mixture of chlorides, as purification methods of the
time were less refined).

o Carbon monoxide gas, prepared and purified according to the methods available in the late
19th century.

Procedure:

A sample of anhydrous molybdenum chloride was placed into a sealed glass tube.
e The tube was evacuated of air and filled with pure, dry carbon monoxide gas.

e The sealed tube was then heated. Although the precise temperature and duration were not
specified in a manner consistent with modern reporting, it is understood that gentle heating
was applied to initiate the reaction.

e Upon cooling, crystalline deposits of a new substance were observed. These were the first
artificially produced crystals of molybdenum hexacarbonyl.

Observations: Schiutzenberger described the product as colorless, crystalline, and volatile. He
noted its stability in air and its solubility in certain organic solvents. His initial analysis,
remarkable for the era, correctly identified the presence of molybdenum and carbon monoxide.

Refined Synthesis and Characterization: The
Contribution of Hieber and Romberg (1935)

Over four decades after its initial discovery, the German inorganic chemists Walter Hieber and
E. Romberg published a more detailed investigation into the synthesis and properties of
molybdenum hexacarbonyl in the Zeitschrift flir anorganische und allgemeine Chemie. Their
work provided a more robust and reproducible synthetic method and offered the first significant
quantitative data on the compound.
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Hieber and Romberg's Experimental Protocol: Reductive
Carbonylation

Hieber and Romberg developed a method of reductive carbonylation, which remains the
fundamental approach for the synthesis of many metal carbonyls today.

Objective: To develop a high-yield, reproducible synthesis of molybdenum hexacarbonyl and to
characterize its physical properties.

Apparatus: A high-pressure autoclave, a new technology at the time, was crucial for this
experimental work, allowing for reactions to be carried out at elevated pressures and
temperatures safely.

Reactants:

¢ Molybdenum pentachloride (MoCls)

e Areducing agent (in their case, copper or silver metal)
» High-pressure carbon monoxide gas

Procedure:

Molybdenum pentachloride and a metallic reducing agent were placed in a high-pressure
autoclave.

e The autoclave was sealed and purged of air with carbon monoxide gas.

e The vessel was then pressurized with carbon monoxide to a high pressure (specific
pressures varied but were often in the range of 100-200 atmospheres).

e The autoclave was heated to a temperature of approximately 200-250 °C.

e The reaction was allowed to proceed for several hours, during which the molybdenum
pentachloride was reduced in the presence of carbon monoxide to form molybdenum
hexacarbonyl.
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 After cooling, the autoclave was carefully depressurized. The solid product was then purified
by sublimation.

This method provided a significant improvement in yield and purity over Schitzenberger's
original approach.

Quantitative Data from Early Studies

The work of Hieber and Romberg provided the first reliable quantitative data for molybdenum
hexacarbonyl. This information was critical for the subsequent development of its chemistry
and applications.

Reported Value (Hieber
Property Modern Accepted Value
and Romberg, 1935)

Melting Point Decomposes above 150 °C 150-151 °C (decomposes)
Boiling Point Sublimes readily 156 °C
Significant at room
Vapor Pressure 7.6 mmHg at 66 °C
temperature
Enthalpy of Sublimation Not explicitly determined 69.9 kJ/mol
Density Not reported 1.96 g/cm3

Logical Progression of Synthesis Development

The evolution of the synthesis of molybdenum hexacarbonyl from Schitzenberger's initial
discovery to the more refined methods of Hieber and Romberg illustrates a clear progression in
chemical experimental technique.

Optimization of
Introduction of - Pressure & Temperature
- High-Pressure Autoclave - Reducing Agents
- Metallic Reducing Agent Hieber & Romberg (1935“ - Solvents ‘( Modern Methods
Reductive Carbonylation) 'KRefined Reductive Carbonylation

Schitzenberger (1891)
Direct Carbonylation

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b083779?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: Evolution of Molybdenum Hexacarbonyl Synthesis.

Structural Representation and Bonding

The octahedral geometry of molybdenum hexacarbonyl, with the central molybdenum atom
surrounded by six carbonyl ligands, was a significant area of interest.

Caption: Structure of Molybdenum Hexacarbonyl.

The discovery and early characterization of molybdenum hexacarbonyl laid the groundwork for
the vast field of organometallic chemistry. The pioneering experimental work of Schitzenberger
and the subsequent systematic studies by Hieber and Romberg were instrumental in not only
providing access to this important compound but also in developing the fundamental
techniques for handling and studying air-sensitive, volatile metal carbonyls. These early
contributions continue to be relevant to researchers in catalysis, materials science, and drug
development who utilize molybdenum hexacarbonyl and its derivatives in their work.

» To cite this document: BenchChem. [Pioneering Molybdenum Hexacarbonyl: A Historical and
Technical Retrospective]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083779#history-of-molybdenum-hexacarbonyl-
discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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